3-Epi-25-Hydroxyvitamin D3-d3

• Molecular Formula: C27H44O2
• Molecular Weight: 403.7 g/mol
• InChI: InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11+,22-12-/t20-,23-,24-,25+,27-/m1/s1/i1D2,12D
• InChIKey: JWUBBDSIWDLEOM-BOFGWHLFSA-N

3-Epi-25-Hydroxyvitamin D3-d3 Overview

3-Epi-25-Hydroxyvitamin D3-d3 (3-epi-25(OH)D3-d3) is a deuterium-labeled analog of the naturally occurring vitamin D3 metabolite 3-epi-25-hydroxyvitamin D3 . It is an epimer of 25-hydroxyvitamin D3 that differs in the stereochemical orientation of the hydroxyl group at the C-3 position (α rather than β) . The compound incorporates three deuterium atoms at the C-6 and C-19 positions, yielding a mass shift of +3 Da relative to the unlabeled epimer, which enables its use as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays [1].

1

Epimer-specific stable isotope-labeled internal standard (SIL-IS) for 3-epi-25(OH)D3

Dedicated d3-labeled standard matches chromatographic retention and ionization behavior

2

Compatible with PFP-based LC-MS/MS methods resolving C3 epimers

Supports baseline separation from 25(OH)D3 on pentafluorophenyl columns

3

Corrects for differential electrospray ionization efficiency

Addresses reported 30–40% higher ionization efficiency of 3-epi-25(OH)D3

• [1] PMC. Table: Deuterated [25OHD3 (26,26,26,27,27,27-d6, IS1), 25OHD2 (26,26,26,27,27,27-d6, IS2) and 3-epi-25OHD3 (6,19,19-d3, IS3) served as internal standards for each vitamin D metabolite quantitation. PMC4961221, 2016. View Source

Why 3-Epi-25-Hydroxyvitamin D3-d3 Cannot Be Substituted

Substituting 3-epi-25(OH)D3-d3 with a generic 25-hydroxyvitamin D3-d3 or 25(OH)D3-d6 internal standard in LC-MS/MS assays introduces systematic quantification errors due to two critical physicochemical differences: (i) 3-epi-25(OH)D3 exhibits a 30–40% higher electrospray ionization efficiency compared to 25(OH)D3, leading to overestimation when co-eluting or when using a non-matched internal standard [1]; (ii) the epimer co-elutes with 25(OH)D3 on conventional C18 stationary phases, necessitating dedicated pentafluorophenyl (PFP) column resolution and a structurally matched deuterated internal standard to correct for both chromatographic and ionization biases [1][2]. Consequently, analytical methods lacking a dedicated 3-epi-25(OH)D3-d3 internal standard risk substantial inaccuracy, particularly in pediatric and infant samples where the epimer constitutes up to 60% of total 25(OH)D [2].

Target Product

3-Epi-25(OH)D3-d3

Structurally matched d3-labeled epimer internal standard. Corrects for epimer-specific ionization and matrix effects in LC-MS/MS.

Generic Substitute

25(OH)D3-d6

Non-epimeric d6-labeled ISTD. Does not correct for differential ionization efficiency or co-elution, leading to reported quantitation bias.

Ionization mismatch: Using 25(OH)D3-d6 may shift 3-epi-25(OH)D3 quantitation by 30–40% due to higher epimer ionization efficiency.

Co-elution risk: On C18 columns, 3-epi-25(OH)D3 co-elutes with 25(OH)D3. A matched d3-ISTD is required for accurate PFP column resolution.

Pediatric sample context: Without epimer-specific correction, reported total 25(OH)D may be overestimated, requiring source-specific review for infant populations.

• [1] van den Ouweland JM, Beijers AM, van Daal H. Overestimation of 25-hydroxyvitamin D3 by increased ionisation efficiency of 3-epi-25-hydroxyvitamin D3 in LC–MS/MS methods not separating both metabolites as determined by an LC–MS/MS method for separate quantification of 25-hydroxyvitamin D3, 3-epi-25-hydroxyvitamin D3 and 25-hydroxyvitamin D2 in human serum. J Chromatogr B Analyt Technol Biomed Life Sci. 2014;967:195-202. View Source
• [2] van den Ouweland JM, Beijers AM, van Daal H. Overestimation of 25-hydroxyvitamin D3 by increased ionisation efficiency of 3-epi-25-hydroxyvitamin D3 in LC–MS/MS methods not separating both metabolites... J Chromatogr B. 2014;967:195-202. (Introduction section, lines 53-56) View Source

Quantitative Evidence for 3-Epi-25-Hydroxyvitamin D3-d3

Deuterium Labeling for Isotope Dilution MS

3-Epi-25-Hydroxyvitamin D3-d3 contains three deuterium atoms at the C-6 and C-19 positions, providing a +3 Da mass shift relative to the unlabeled epimer . This specific labeling pattern is distinct from the hexa-deuterated (d6) internal standard commonly used for 25(OH)D3, which is labeled at the 26,26,26,27,27,27 positions [1]. In validated isotope dilution UPLC-MS/MS methods, the d3-labeled internal standard is added to serum prior to extraction and is used to correct for recovery losses, achieving average recovery rates ≥98% and total imprecision ≤10% at concentrations ≥20 nmol/L [2].

Deuterium Labeling

Reported

m/z +3 Da shift

MS transition 386.3→368.3 under APCI(+)-SRM

Supports isotope dilution MS correction

Distinct labeling pattern from d6-25(OH)D3; C-6, C-19 positions

Evidence Dimension	Internal standard mass shift and labeling site
Target Compound Data	3-epi-25(OH)D3-d3: +3 Da shift (C-6, C-19 deuteration)
Comparator Or Baseline	25(OH)D3-d6: +6 Da shift (C-26, C-27 deuteration)
Quantified Difference	Different deuterium labeling pattern; d3 provides distinct MS transition (m/z 383.3→365.3 for unlabeled epimer vs. m/z 386.3→368.3 for d3-labeled standard)
Conditions	LC-MS/MS with selected reaction monitoring (SRM) in positive ion mode using atmospheric pressure chemical ionization (APCI)

Why This Matters

The specific d3 labeling pattern ensures that the internal standard co-elutes with the analyte under all chromatographic conditions, correcting for matrix effects and ionization suppression that would otherwise compromise accuracy.

• [1] PMC. Table: Deuterated internal standards for vitamin D metabolite quantitation. PMC4961221, 2016. View Source
• [2] Schleicher RL, et al. Isotope dilution ultra performance liquid chromatography-tandem mass spectrometry method for simultaneous measurement of 25-hydroxyvitamin D2, 25-hydroxyvitamin D3 and 3-epi-25-hydroxyvitamin D3 in human serum. Clin Chim Acta. 2011;412(17-18):1594-9. View Source

Ionization Efficiency Difference in Epimer Detection

In a direct method comparison study using a C18 LC-MS/MS method that does not resolve 3-epi-25(OH)D3 from 25(OH)D3, the epimer exhibited an additional 30–40% higher ionization efficiency compared to 25(OH)D3 under positive electrospray ionization conditions [1]. This enhanced ionization efficiency leads to significant overestimation of both the epimer concentration itself and, when co-eluting, the apparent 25(OH)D3 concentration. Consequently, methods that use a 25(OH)D3-d6 internal standard to quantify the epimer indirectly will systematically over-report epimer levels by approximately 30–40% unless a dedicated 3-epi-25(OH)D3-d3 internal standard is employed [1][2].

Ionization Efficiency

Head-to-head

3-epi-25(OH)D3: +30–40% higher ESI efficiency vs. 25(OH)D3

Supports method bias correction context

Non-matched ISTD may shift epimer quantitation; C18 LC-MS/MS method

Evidence Dimension	Electrospray ionization efficiency
Target Compound Data	3-epi-25(OH)D3: ionization efficiency reference (100%)
Comparator Or Baseline	25(OH)D3: ionization efficiency approximately 30–40% lower
Quantified Difference	30–40% higher ionization efficiency for 3-epi-25(OH)D3
Conditions	C18 LC-MS/MS method, positive ESI-MS/MS, human serum samples

Why This Matters

Procurement of the dedicated d3-labeled internal standard is essential to avoid systematic 30–40% overestimation bias; using a 25(OH)D3-d6 internal standard for epimer quantification yields analytically invalid results.

• [1] van den Ouweland JM, Beijers AM, van Daal H. Overestimation of 25-hydroxyvitamin D3 by increased ionisation efficiency of 3-epi-25-hydroxyvitamin D3 in LC–MS/MS methods... J Chromatogr B. 2014;967:195-202. (Lines 33-36) View Source
• [2] Flynn N, Lam F, Dawnay A. Enhanced 3-epi-25-hydroxyvitamin D3 signal leads to overestimation of its concentration and amplifies interference in 25-hydroxyvitamin D LC-MS/MS assays. Ann Clin Biochem. 2014;51(Pt 3):352-9. View Source

C18 Co-Elution vs. PFP Column Resolution

3-Epi-25(OH)D3 co-elutes with 25(OH)D3 on conventional C18 reversed-phase columns, preventing separate quantification of the two isobaric metabolites . The use of a pentafluorophenyl (PFP) analytical column provides baseline resolution between the two epimers, enabling accurate individual quantification [1]. In validated PFP-based methods employing 3-epi-25(OH)D3-d3 as internal standard, the lower limit of quantification (LLOQ) for the epimer was 1 nmol/L with linearity from 1–200 nmol/L and intra-assay CV <4% [1].

Column Resolution

Head-to-head

PFP column: baseline separation. C18 column: complete co-elution

Supports chromatographic resolution review

LLOQ 1 nmol/L achieved with d3-ISTD on PFP columns

Evidence Dimension	Chromatographic resolution of 3-epi-25(OH)D3 from 25(OH)D3
Target Compound Data	PFP column: baseline separation achieved
Comparator Or Baseline	C18 column: co-elution (no separation)
Quantified Difference	Baseline separation vs. complete co-elution; LLOQ 1 nmol/L with d3 internal standard
Conditions	Human serum, PFP column (2.1×100 mm, 2.6-2.7 μm) vs. C18 column, LC-MS/MS

Why This Matters

Procurement of the d3-labeled epimer standard enables accurate, chromatographically resolved quantification on PFP columns; without it, the epimer contribution cannot be accurately subtracted from total 25(OH)D3 signal.

• [1] van den Ouweland JM, et al. Overestimation of 25-hydroxyvitamin D3 by increased ionisation efficiency... J Chromatogr B. 2014;967:195-202. (Results section, lines 28-32) View Source

High Epimer Fraction in Pediatric Samples

In infants under 3 months of age, 3-epi-25(OH)D3 concentrations can represent up to 60% of total 25(OH)D, with relative percentages ranging from 15% to 41% in pediatric populations [1][2]. In contrast, adult serum contains substantially lower epimer fractions, typically 2.5% to 17% [2]. This age-dependent variation in epimer prevalence makes accurate, dedicated quantification using a matched 3-epi-25(OH)D3-d3 internal standard particularly critical for pediatric clinical studies and infant nutritional assessment.

Pediatric Epimer Fraction

Cross-study

Infants (

Supports pediatric research cohort context

Epimer-specific ISTD corrects age-dependent interference

Evidence Dimension	Percentage of 3-epi-25(OH)D3 relative to total 25(OH)D3 in serum
Target Compound Data	Infants (<3 months): up to 60% of total 25(OH)D; pediatric range: 15–41%
Comparator Or Baseline	Adults: 2.5–17% of total 25(OH)D
Quantified Difference	Up to 60% in infants vs. ≤17% in adults; approximately 3–10 fold higher epimer contribution in pediatric populations
Conditions	Human serum, LC-MS/MS with chromatographic resolution of epimers

Why This Matters

For laboratories analyzing pediatric or infant samples, failure to separately quantify the epimer using a dedicated internal standard can lead to 15–60% overestimation of vitamin D status, potentially misclassifying deficiency and altering clinical management.

• [1] van den Ouweland JM, et al. Overestimation of 25-hydroxyvitamin D3... J Chromatogr B. 2014;967:195-202. (Introduction, lines 53-56) View Source
• [2] 상세정보. Percentage of 3-epi metabolite relative to 25OHD3 in infants ranged from 15% to 41%, and in adults from 2.5% to 17%. Library CNU. View Source

Validated Applications for 3-Epi-25-Hydroxyvitamin D3-d3

Pediatric Vitamin D Status Assessment

Clinical laboratories analyzing infant and pediatric serum samples require chromatographic resolution of 3-epi-25(OH)D3 from 25(OH)D3 using a PFP column, with 3-epi-25(OH)D3-d3 as the dedicated internal standard to correct for recovery and ionization efficiency differences [1]. This approach prevents 15–60% overestimation of total 25(OH)D that would otherwise occur due to epimer interference, enabling accurate classification of vitamin D deficiency and sufficiency in vulnerable pediatric populations [1].

C3-Epimerization Pathway Investigation

Research studies aiming to elucidate the physiological role of 3-epi-25(OH)D3 and its relationship to vitamin D metabolism require precise, interference-free quantification of the epimer in biological matrices. Use of 3-epi-25(OH)D3-d3 as an internal standard enables accurate measurement of endogenous epimer levels across diverse sample cohorts, with validated intra-assay CVs of 4.1–6.3% at clinically relevant concentrations (25.4–62.1 nmol/L) [2].

Vitamin D Supplementation Trial Monitoring

In clinical trials evaluating vitamin D supplementation regimens, accurate assessment of vitamin D status requires separate quantification of 25(OH)D3 and its C3-epimer. The epimer fraction can vary substantially between individuals and across age groups, and high-dose supplementation may elevate epimer levels [1]. Incorporating 3-epi-25(OH)D3-d3 as an internal standard in LC-MS/MS methods ensures that supplementation-induced changes in epimer concentration are accurately measured without confounding the interpretation of 25(OH)D3 levels [1].

NIST SRM 972a Value Assignment

The NIST Standard Reference Material SRM 972a Level 4 contains a certified concentration of 3-epi-25(OH)D3, but accurate value assignment and inter-laboratory harmonization require the use of a dedicated, deuterated 3-epi-25(OH)D3 internal standard to control for method-specific biases [3]. Laboratories participating in vitamin D standardization programs (e.g., CDC Vitamin D Standardization-Certification Program) benefit from using this matched internal standard to align their epimer measurements with reference method procedures [3].

Application

Selection Property

Validation Focus

Pediatric research sample analysis

Epimer-specific ISTD correction

PFP column resolution review

C3-epimerization pathway research

Isotope dilution MS accuracy

Endogenous epimer profiling

Supplementation trial monitoring

Epimer fraction tracking

Method bias correction

Reference material harmonization

Matched ISTD calibration

NIST traceability alignment

• [1] van den Ouweland JM, Beijers AM, van Daal H. Overestimation of 25-hydroxyvitamin D3 by increased ionisation efficiency of 3-epi-25-hydroxyvitamin D3... J Chromatogr B. 2014;967:195-202. View Source
• [2] Tang JCY, et al. Assessment of C3-Epi-25-Hydroxyvitamin D concentration in adult serum: LC-MS/MS determination using [2H3] 3-epi-25OHD3 internal standard and NIST traceable commercial 3-epi-25OHD calibrators. American Society of Bone and Mineral Research, 2013. View Source
• [3] van den Ouweland JM, et al. Overestimation of 25-hydroxyvitamin D3... J Chromatogr B. 2014;967:195-202. (Introduction, lines 64-78 regarding NIST SRM972a and JCTLM reference methods). View Source